Cas no 1806283-09-9 (Ethyl 5-cyano-3-hydroxypicolinate)

• Product Name: Ethyl 5-cyano-3-hydroxypicolinate
• CAS No: 1806283-09-9
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4903798
• Update Time: 2025-05-21

Ethyl 5-cyano-3-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-hydroxypicolinate

• Inchi： 1S/C9H8N2O3/c1-2-14-9(13)8-7(12)3-6(4-10)5-11-8/h3,5,12H,2H2,1H3
• InChI Key： ZCNDFVGRKLGONP-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC(C#N)=CN=1)O)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 1.3
• Topological Polar Surface Area: 83.2

Additional information on Ethyl 5-cyano-3-hydroxypicolinate

Recent Advances in the Synthesis and Applications of Ethyl 5-cyano-3-hydroxypicolinate (CAS: 1806283-09-9)

Ethyl 5-cyano-3-hydroxypicolinate (CAS: 1806283-09-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for further functionalization. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

One of the most notable developments in the synthesis of Ethyl 5-cyano-3-hydroxypicolinate involves the optimization of catalytic processes to enhance yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel palladium-catalyzed cyanation reaction, which significantly improved the efficiency of introducing the cyano group at the 5-position of the picolinate framework. This method not only reduces the reliance on toxic cyanide sources but also offers a more sustainable approach to large-scale production.

In the realm of pharmaceutical applications, Ethyl 5-cyano-3-hydroxypicolinate has emerged as a promising scaffold for the design of kinase inhibitors. Research conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in various cancers. The study, published in Bioorganic & Medicinal Chemistry Letters, identified specific structural modifications that enhance binding affinity and selectivity, paving the way for the development of next-generation anticancer therapies.

Another significant application of Ethyl 5-cyano-3-hydroxypicolinate lies in its role as a precursor for agrochemicals. A recent patent filed by a leading agrochemical company describes the use of this compound in the synthesis of novel herbicides with improved environmental profiles. The patent highlights the compound's ability to undergo facile transformations into pyridine-based herbicides that target specific weed species while minimizing toxicity to non-target organisms. This innovation addresses the growing demand for sustainable agricultural solutions.

Beyond its synthetic and applied chemistry, computational studies have also shed light on the molecular interactions of Ethyl 5-cyano-3-hydroxypicolinate. Density functional theory (DFT) calculations and molecular docking simulations have been employed to predict its reactivity and binding modes with biological targets. These in silico approaches, as reported in a 2024 paper in the Journal of Chemical Information and Modeling, provide valuable insights for rational drug design and optimization.

In conclusion, Ethyl 5-cyano-3-hydroxypicolinate (CAS: 1806283-09-9) continues to be a compound of significant interest in both academic and industrial research. Its versatility in synthesis, coupled with its broad applicability in pharmaceuticals and agrochemicals, underscores its importance in modern chemical biology. Future research directions may focus on exploring its potential in other therapeutic areas, such as neurodegenerative diseases, and further refining synthetic methodologies to meet the demands of green chemistry.